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Compound of Interest

Compound Name: 1-Chloro-4H-octafluorobutane

Cat. No.: B1349372 Get Quote

A detailed comparison of the physicochemical, solvency, and environmental properties of 1-
Chloro-4H-octafluorobutane against leading next-generation fluorinated solvents.

In the landscape of specialty chemicals, the demand for high-performance solvents that

balance efficacy with environmental responsibility is ever-present. This guide provides a

comprehensive comparison of 1-Chloro-4H-octafluorobutane (HCFC-328lcc) against three

prominent alternatives: the hydrofluoroethers (HFEs) HFE-7100 and HFE-7200, and the

hydrofluoroolefin (HFO) HFO-1234ze. This objective analysis, supported by available

experimental data, is intended to assist researchers, scientists, and drug development

professionals in making informed decisions for their specific applications.

Executive Summary
The following sections delve into a detailed comparison of the key performance indicators of

these four fluorinated compounds. The data is presented in clear, tabular formats to facilitate

direct comparison of their physical, chemical, and environmental properties. Furthermore,

detailed experimental protocols for key performance metrics and a visualization of a typical

vapor degreasing workflow are provided to offer a comprehensive understanding of their

practical application and evaluation.

Physicochemical Properties: A Head-to-Head
Comparison
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The fundamental physical and chemical characteristics of a solvent are critical determinants of

its suitability for various applications. The table below summarizes the key physicochemical

properties of 1-Chloro-4H-octafluorobutane and its alternatives.

Property

1-Chloro-4H-
octafluorobuta
ne (HCFC-
328lcc)

HFE-7100 HFE-7200 HFO-1234ze

CAS Number
423-31-4[1][2][3]

[4][5]

163702-07-6,

163702-08-7

163702-05-4,

163702-06-5[6]
29118-24-9

Molecular

Formula
C₄HClF₈[1][2][4] C₅H₃F₉O C₆H₅F₉O C₃H₂F₄

Molecular Weight

( g/mol )
236.49[1][2][3][4] 250.05 264.08[7] 114.04

Boiling Point (°C) 50-52[1] 61 76[7] -19

Density (g/mL @

25°C)
1.607 1.52 1.43[7] 1.18 (@ 20°C)[8]

Viscosity (cP @

25°C)

Data not

available
0.38 0.61[7] 0.20

Surface Tension

(dynes/cm @

25°C)

Data not

available
13.6 13.6[7]

Data not

available

Heat of

Vaporization

(kJ/kg)

Data not

available
112 119 162.9

Flash Point None[1] No Flash Point[9] No Flash Point[6]

Non-flammable

under standard

conditions

Solvency Performance
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A solvent's primary function is to dissolve other substances. The Kauri-Butanol (Kb) value is a

standardized measure of a solvent's cleaning power, with higher values indicating stronger

solvency.

Solvent Kauri-Butanol (Kb) Value

1-Chloro-4H-octafluorobutane (HCFC-328lcc) Data not readily available

HFE-7100 10[10]

HFE-7200 10[10]

HFO-1234ze < 10[8][11]

The lower Kb values of the HFE and HFO alternatives suggest they are milder solvents

compared to many traditional industrial cleaners. However, their solvency can be tailored for

specific applications through blending with other solvents.

Environmental Impact Assessment
The environmental footprint of a chemical is a critical consideration. The Ozone Depletion

Potential (ODP) and Global Warming Potential (GWP) are key metrics for assessing this

impact.
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Environmental
Metric

1-Chloro-4H-
octafluorobuta
ne (HCFC-
328lcc)

HFE-7100 HFE-7200 HFO-1234ze

Ozone Depletion

Potential (ODP)

~0.02 - 0.05

(estimated for

HCFCs)[12][13]

0[9][14] 0[7][12] 0[15]

Global Warming

Potential (GWP,

100-year)

Data not readily

available
320[9] 55[7] < 1[15]

Atmospheric

Lifetime

~1-30 years

(estimated for

HCFCs)

4.1 years[9]
Data not

available
18 days

As an HCFC, 1-Chloro-4H-octafluorobutane has a non-zero ODP and is subject to phase-out

under the Montreal Protocol. In contrast, the HFE and HFO alternatives have zero ODP.

Furthermore, the GWP of the alternatives, particularly HFO-1234ze, is significantly lower than

that of many legacy fluorinated compounds.

Experimental Protocols
To ensure accurate and reproducible performance comparisons, standardized testing

methodologies are essential.

Kauri-Butanol Value Determination (ASTM D1133)
The Kauri-Butanol value is a measure of the relative solvent power of hydrocarbon solvents.[6]

[9]

Apparatus:

250-mL Erlenmeyer flask

50-mL burette
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Standard Kauri-Butanol solution (20g of kauri resin in n-butanol)

Solvent to be tested

Standard print to be read through the solution

Procedure:

Weigh 20 ± 0.10 g of the standard Kauri-Butanol solution into the Erlenmeyer flask.

Ensure the temperature of the solution is 25 ± 5°C.

Fill the burette with the solvent to be tested.

Titrate the solvent into the flask while constantly swirling.

The endpoint is reached when the standard print, viewed through the solution, becomes just

blurred.

The volume of solvent used (in mL) is the Kauri-Butanol value.

Flash Point Determination (ASTM D93)
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air.

Apparatus:

Pensky-Martens closed-cup tester

Heat source

Ignition source

Procedure:

A sample of the liquid is placed in the test cup of the Pensky-Martens apparatus.

The sample is heated at a slow, constant rate with continuous stirring.
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An ignition source is directed into the cup at regular temperature intervals.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite.

Visualization of Experimental Workflow
Vapor Degreasing Process
Vapor degreasing is a common industrial process for cleaning parts, where the solvent is boiled

to create a vapor that condenses on the cooler parts, dissolving contaminants.

Vapor Degreaser

Boil Sump
(Solvent Boils)

Vapor Zone3. Solvent Vaporizes

2. Solvent Vapor
Condenses on Parts,

Contaminants fall

Cooling Coils4. Excess Vapor Rises

Clean, Dry
Parts Out

7. Raise Clean Parts

Rinse Sump
(Clean Solvent)

6. Overflow

5. Vapor Condenses

Contaminated
Parts In

1. Lower Parts

Click to download full resolution via product page

A typical workflow for a two-sump vapor degreaser.

Conclusion
The selection of a solvent in a professional research or industrial setting requires a careful

balancing of performance, safety, and environmental impact. While 1-Chloro-4H-
octafluorobutane has been utilized in various applications, the data clearly indicates that

modern alternatives such as HFE-7100, HFE-7200, and HFO-1234ze offer significant
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environmental advantages, particularly their zero ozone depletion potential and substantially

lower global warming potentials.

The physicochemical properties of these alternatives, such as their boiling points and densities,

make them suitable for a range of applications, including vapor degreasing and precision

cleaning. While their inherent solvency, as indicated by their Kauri-Butanol values, is lower than

some traditional solvents, this can be advantageous in applications requiring gentler cleaning

and can be modulated through the use of azeotropes or co-solvent systems.

Ultimately, the choice of solvent will depend on the specific requirements of the application,

including the nature of the contaminants to be removed, material compatibility, process

conditions, and regulatory constraints. This guide provides the foundational data to aid in this

critical decision-making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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